5-(1H-Imidazol-1-yl)-2-nitroaniline

• IUPAC Name: 5-imidazol-1-yl-2-nitroaniline
• InChI: InChI=1S/C9H8N4O2/c10-8-5-7(12-4-3-11-6-12)1-2-9(8)13(14)15/h1-6H,10H2
• InChI Key: CVGWDTJIPMBOKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=CN=C2)N)[N+](=O)[O-]
• Molecular Formula: C9H8N4O2
• Molecular Weight: 204.19 g/mol

Description

5-(1H-Imidazol-1-yl)-2-nitroaniline is a useful research compound. Its molecular formula is C9H8N4O2 and its molecular weight is 204.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Nitrogen-Rich Compounds : Imidazole-based molecules, including those similar to 5-(1H-Imidazol-1-yl)-2-nitroaniline, are prepared for their applications in nitrogen-rich gas generators. These compounds possess high positive heats of formation due to the high energy contribution from their molecular backbones, making them useful in energetic applications (Srinivas, Ghule, & Muralidharan, 2014).

• Energetic Materials Research : Bicyclic azoles, closely related to this compound, have been synthesized and investigated for their potential as thermally stable energetic materials. These materials find applications in areas requiring high-density, high-energy compounds (Gao, Ye, Twamley, & Shreeve, 2006).

• Pharmaceutical Applications : Derivatives of 5-nitro-2-(pyridin-2-yl)-1H-benzo(d) imidazole ligands, which are structurally similar to this compound, have been studied for their potential use in pharmaceuticals. These compounds are investigated for their molecular structure and interaction with other chemical entities, showing potential in drug development (Akbari & Bakhte-ei, 2013).

• Antimicrobial Activity : Some 2-nitro-1H-imidazoles, which include structural analogs of this compound, exhibit significant antibacterial and antitrichomonal activities. This positions them as potential candidates in antimicrobial drug research (Cavalleri, Volpe, & Arioli, 1977).

• Antihypertensive Drug Development : 5-Nitro benzimidazole derivatives, similar in structure to this compound, have been designed and evaluated as novel angiotensin II receptor antagonists with anti-hypertension activities. These findings highlight the potential of imidazole derivatives in developing new antihypertensive drugs (Zhu et al., 2014).

Synthesis routes and methods

Procedure details

240 mmol of imidazole, 240 mmol of 2-amino4-chloronitrobenzene and 240 mmol of potassium carbonate in 450 ml of dimethylformamide (DMF) are stirred in a 1 litre round-bottomed flask. The mixture is maintained at 130° C. with stirring for 48 hours. After the DMF has been removed by evaporation, the residue is taken up in water. The precipitate that forms is filtered off and then washed with water. It is then dissolved in 550 ml of 1N hydrochloric acid. After insoluble material has been filtered off, the filtrate is rendered alkaline and the precipitate that forms is filtered off and washed with water. After drying, the expected product is obtained after purification by chromatography on silica gel using a dichloromethane/methanol mixture(95/5).